Cas no 1090509-26-4 ((3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone)

• Product Name: (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone
• CAS No: 1090509-26-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5074949
• Update Time: 2025-10-31

(3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-4-methylphenyl)(morpholino)methanone
• (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone

• Inchi： 1S/C13H17NO3/c1-10-3-4-11(9-12(10)16-2)13(15)14-5-7-17-8-6-14/h3-4,9H,5-8H2,1-2H3
• InChI Key： SBPPRCPYQOQXNQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(C)=C(C=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8

Additional information on (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone

Introduction to (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone (CAS No. 1090509-26-4)

(3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1090509-26-4, has garnered attention due to its unique structural properties and potential biological activities. The molecule combines a phenyl ring substituted with a methoxy group at the 3-position and a methyl group at the 4-position, linked to a morpholine moiety through a methanone bridge. Such structural features make it a valuable scaffold for designing novel therapeutic agents.

The significance of this compound lies in its potential to serve as an intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of this class of compounds. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring, along with the morpholine nitrogen, contributes to its versatility in interactions with biological targets.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery. These derivatives are known for their ability to modulate various biological pathways, making them promising candidates for treating a range of diseases. For instance, modifications of the morpholine ring have been shown to enhance binding affinity and selectivity towards certain enzymes and receptors. This has led to increased research into synthesizing new analogs with improved pharmacokinetic profiles.

The 3-Methoxy-4-methylphenyl moiety plays a crucial role in determining the overall activity of the compound. The methoxy group introduces polarity and hydrogen bonding capabilities, while the methyl group influences steric hindrance and electronic distribution. These features are critical for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers have been leveraging computational methods to predict how different substitutions on this scaffold might affect biological activity, leading to more targeted experimental designs.

In addition to its structural significance, (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone has been investigated for its potential role in medicinal chemistry. Its framework is reminiscent of several known bioactive molecules, suggesting that it could be a precursor to drugs with therapeutic effects. For example, related compounds have been explored for their anti-inflammatory, antiviral, and anticancer properties. The morpholine ring is particularly interesting because it is found in numerous approved drugs, indicating its favorable interaction with biological systems.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

From a research perspective, (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone represents an exciting opportunity for further exploration. Its unique structure offers a platform for developing innovative therapeutics targeting various diseases. Collaborative efforts between synthetic chemists and biologists are crucial in unlocking its full potential. By combining experimental synthesis with computational modeling, researchers can accelerate the discovery process and identify promising lead compounds more rapidly.

The growing body of literature on morpholine derivatives underscores their importance in modern drug discovery. This compound exemplifies how structural modifications can lead to novel pharmacological entities with distinct properties. As research continues to evolve, new methodologies for synthesizing and analyzing these molecules will further enhance our ability to harness their therapeutic potential.

In conclusion, (3-Methoxy-4-methylphenyl)-morpholin-4-ylmethanone (CAS No. 1090509-26-4) is a compound of considerable interest in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis and study contribute valuable insights into developing new drugs that address unmet medical needs. The continued investigation into this class of molecules promises to yield significant advancements in medicine.